1-(Chloromethyl)-1-(prop-2-en-1-yl)cyclobutane

• Molecular Formula: C8H13Cl
• Molecular Weight: 144.64 g/mol
• SMILES: C=CCC1(CCC1)CCl
• InChI: InChI=1S/C8H13Cl/c1-2-4-8(7-9)5-3-6-8/h2H,1,3-7H2
• InChIKey: CXRDYALETCWUMW-UHFFFAOYSA-N

1-(Chloromethyl)-1-(prop-2-en-1-yl)cyclobutane (CAS 1856794-73-4) is a cyclobutane-based building block featuring a chloromethyl electrophile and an allyl nucleophile/radical acceptor on the same ring carbon. This geminal disubstitution creates a sterically congested environment that differentiates it from mono-substituted cyclobutanes, enabling sequential or orthogonal functionalization strategies in medicinal chemistry and agrochemical intermediate synthesis.

1-(Chloromethyl)-1-(prop-2-en-1-yl)cyclobutane: A Dual-Functionalized Cyclobutane Building Block for Synthesis

1-(Chloromethyl)-1-(prop-2-en-1-yl)cyclobutane (CAS 1856794-73-4) is a cyclobutane-based building block featuring a chloromethyl electrophile and an allyl nucleophile/radical acceptor on the same ring carbon . This geminal disubstitution creates a sterically congested environment that differentiates it from mono-substituted cyclobutanes, enabling sequential or orthogonal functionalization strategies in medicinal chemistry and agrochemical intermediate synthesis .

Geminal electrophile–nucleophile pair supports sequential reaction design

Sterically congested cyclobutane core offers differentiated reactivity

Enables orthogonal functionalization in medicinal chemistry and agrochemical intermediates

Why 1-(Chloromethyl)-1-(prop-2-en-1-yl)cyclobutane Cannot Be Replaced by Simple Chloromethyl- or Allyl-Cyclobutanes

Simple (chloromethyl)cyclobutane offers only an electrophilic handle, while allylcyclobutane provides only a radical/olefin handle. The target compound's geminal placement of both groups on the cyclobutane ring enables reaction sequences (e.g., nucleophilic displacement followed by olefin metathesis or radical cyclization) that are impossible with either mono-functional analog. This dual reactivity, combined with the inherent ring strain of cyclobutane, makes generic substitution with single-functional analogs ineffective for multi-step synthetic routes requiring orthogonal reactivity [1].

Mono-functional analogsSimple (chloromethyl)cyclobutane or allylcyclobutane lack the orthogonal reactivity required for sequential transformations; reaction pathways may not transfer.

Absent allyl groupWithout the geminal allyl handle, radical cyclization, metathesis, or thiol-ene cascades are not feasible, limiting multi-step synthetic utility.

• [1] ChemSrc. 1-(Chloromethyl)-1-(prop-2-en-1-yl)cyclobutane: SMILES C=CCC1(CCl)CCC1. Accessed 2026. View Source

Measurable Differentiation of 1-(Chloromethyl)-1-(prop-2-en-1-yl)cyclobutane: Quantitative Evidence vs. Closest Analogs

Higher Computed Lipophilicity vs. (Chloromethyl)cyclobutane Improves Organic Solvent Compatibility

The target compound exhibits a computed LogP (XLogP3) of 2.97, which is 0.43–0.87 log units higher than the simpler analog (chloromethyl)cyclobutane (LogP 2.1–2.54 depending on source). This increased lipophilicity, attributable to the allyl substituent, predicts better solubility in non-polar organic solvents and potentially improved membrane permeability in cell-based assays [1].

Lipophilicity (LogP)

Cross-study comparable

ΔLogP +0.43 to +0.87

May support organic solvent compatibility

Computed values; experimental confirmation recommended

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	XLogP3 = 2.97
Comparator Or Baseline	(Chloromethyl)cyclobutane: XLogP3 = 2.1 (PubChem) / ACD LogP = 2.54 (ChemSpider)
Quantified Difference	ΔLogP = +0.43 to +0.87 (target more lipophilic)
Conditions	Computed via XLogP3 algorithm (target) vs. XLogP3 and ACD/Labs (comparator)

Why This Matters

Higher lipophilicity can be critical for reactions in non-aqueous media or when designing compounds intended to cross biological membranes.

• [1] PubChem. (Chloromethyl)cyclobutane: XLogP3 2.1. Accessed 2026. View Source

Stabilized Purity Profile: TBC Addition Prevents Allyl Polymerization During Storage

The commercial product is supplied at 95% purity and is stabilized with 4-tert-butylcatechol (TBC), a radical inhibitor that prevents premature polymerization of the allyl group during storage and shipment. In contrast, non-stabilized (chloromethyl)cyclobutane lacks this protection, making the target compound more reliable for reactions requiring a free allyl moiety .

Storage stability

Direct comparison

TBC-stabilized, 95% purity

Reduces allyl polymerization during storage

Verify batch stability under intended conditions

Evidence Dimension	Stabilizer content and storage stability
Target Compound Data	95% purity, stabilized with TBC
Comparator Or Baseline	(Chloromethyl)cyclobutane: typically 95% purity, no stabilizer reported (non-allylic)
Quantified Difference	Qualitative: stabilizer present vs. absent; target maintains allyl integrity upon storage
Conditions	Commercial product specifications; long-term storage in cool, dry place

Why This Matters

For procurement, the inclusion of a stabilizer directly impacts the shelf-life and reliability of the allyl group, reducing the risk of receiving polymerized material.

Rotatable Bond Advantage Over Bis-electrophilic Analogs

The target compound possesses 3 rotatable bonds (allyl and chloromethyl chains), which is one more than 1-chloro-1-(chloromethyl)cyclobutane (2 rotatable bonds) and significantly fewer than extended alkyl analogs. This moderate number of rotatable bonds, combined with a computed TPSA of 0 Ų, fits within favorable drug-like chemical space (Veber's rule: rotatable bonds ≤10, TPSA ≤140 Ų), suggesting better oral bioavailability potential for derived drug candidates compared to more rigid or more flexible analogs [1].

Conformational flexibility

Class-level inference

3 rotatable bonds, TPSA 0 Ų

Fits drug-like chemical space (Veber’s rule)

In silico prediction; not a bioavailability guarantee

Evidence Dimension	Number of rotatable bonds and TPSA
Target Compound Data	Rotatable bonds = 3, TPSA = 0 Ų
Comparator Or Baseline	1-Chloro-1-(chloromethyl)cyclobutane: rotatable bonds = 2, TPSA = 0 Ų (typical bis-electrophile); general drug-like thresholds: rotatable bonds ≤10, TPSA ≤140 Ų
Quantified Difference	ΔRotB = +1 vs. bis-electrophile; both meet drug-likeness criteria
Conditions	Computed properties (Leyan.com); drug-likeness thresholds from Veber et al. (2002)

Why This Matters

When selecting a building block for lead optimization, the number of rotatable bonds influences both target binding entropy and oral bioavailability; the target offers a balance between flexibility and rigidity not found in simpler dihalo analogs.

• [1] Veber, D.F. et al. (2002) Molecular properties that influence the oral bioavailability of drug candidates. J. Med. Chem., 45, 2615-2623. View Source

High-Value Application Scenarios for 1-(Chloromethyl)-1-(prop-2-en-1-yl)cyclobutane Based on Quantitative Differentiation

Medicinal Chemistry: Synthesis of Spirocyclic or Fused-Ring Drug Candidates via Orthogonal Functionalization

The geminal arrangement of an electrophilic chloromethyl group and a radical/olefinic allyl group on a strained cyclobutane core makes this building block ideal for constructing spirocyclic scaffolds. Sequential nucleophilic displacement (using the chloromethyl group) followed by intramolecular Heck coupling or ring-closing metathesis (using the allyl group) can generate complex, three-dimensional molecules for fragment-based drug discovery. The computed LogP of 2.97 suggests that derived compounds will reside in a lipophilicity range often associated with good cell permeability .

Agrochemical Intermediate: Propenyl/Propargyl Analog Differentiation for Selective Herbicide Scaffolds

Unlike propargyl-substituted analogs, the allyl group in this compound offers distinct reactivity in radical-mediated cyclization cascades. This can be exploited to build cyclobutane-fused heterocycles that mimic natural product frameworks. The stabilized commercial form (TBC-containing) ensures that the allyl group remains intact during large-scale synthesis, a critical factor for agrochemical process development where batch-to-batch consistency is required .

Chemical Biology: Design of Covalent Probe Libraries with Tunable Reactivity

The chloromethyl group can act as a covalent cysteine trap in kinase inhibitors or other target classes, while the allyl group can serve as a click chemistry handle (e.g., thiol-ene reaction) for bioconjugation or fluorescent tagging. The 3 rotatable bonds and zero TPSA indicate that the core structure will not dominate pharmacokinetic properties, allowing fine-tuning of probe behavior through subsequent modifications. This dual-warhead concept is difficult to achieve with mono-functional cyclobutane analogs .

Polymer Chemistry: Controlled Ring-Opening Metathesis Polymerization (ROMP) Monomer

The strained cyclobutane ring and pendant allyl group enable ring-opening metathesis polymerization to produce polymers with reactive chloromethyl side chains. This permits post-polymerization functionalization, while the use of TBC stabilizer in the monomer supply prevents unwanted radical crosslinking during storage, directly addressing a common procurement concern for olefinic monomers .

Application

Selection Property

Validation Focus

Spirocyclic scaffold synthesis

Orthogonal reactivity

Sequential functionalization efficiency

Herbicide scaffold differentiation

Allyl radical reactivity, stabilized supply

Allyl integrity in large-scale synthesis

Covalent probe libraries

Dual reactivity (covalent trap + click handle)

Probe tunability and conjugation

ROMP monomer

Strained ring + chloromethyl side chain

Post-polymerization modification, monomer stability